![molecular formula C17H18ClN3O2S B2562199 N-[2-Amino-2-(2-methoxyphenyl)ethyl]-1,3-benzothiazole-2-carboxamide;hydrochloride CAS No. 2418681-29-3](/img/structure/B2562199.png)
N-[2-Amino-2-(2-methoxyphenyl)ethyl]-1,3-benzothiazole-2-carboxamide;hydrochloride
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Description
N-[2-Amino-2-(2-methoxyphenyl)ethyl]-1,3-benzothiazole-2-carboxamide;hydrochloride is a useful research compound. Its molecular formula is C17H18ClN3O2S and its molecular weight is 363.86. The purity is usually 95%.
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Scientific Research Applications
- The 2-aminothiazole scaffold, to which EN300-26676696 belongs, has shown promise as an anticancer agent. Researchers have investigated its potential to inhibit tumor growth and metastasis . Further studies are needed to elucidate its precise mechanisms and optimize its efficacy.
- EN300-26676696 may act as an antioxidant, protecting cells from oxidative stress. Antioxidants play a crucial role in preventing cellular damage and maintaining overall health. Investigating its antioxidant capacity could lead to therapeutic applications .
- The compound’s antimicrobial activity is noteworthy. It could be explored as a potential treatment against bacterial infections. Researchers have synthesized various 2-aminothiazole derivatives with antibacterial properties, and EN300-26676696 might contribute to this field .
- Chronic inflammation underlies many diseases. EN300-26676696’s anti-inflammatory properties make it an interesting candidate for drug development. By modulating inflammatory pathways, it could potentially alleviate conditions such as arthritis or inflammatory bowel disease .
- Medicinal chemists have focused on modifying the 2-aminothiazole scaffold to enhance its biological activities. EN300-26676696’s structural variations (e.g., N-substituted, 3-substituted, 4-substituted) offer opportunities for rational drug design. These modifications influence its pharmacological effects .
- Researchers have developed synthetic pathways to access novel 2-aminothiazole derivatives. EN300-26676696’s synthesis and optimization fall within this context. Understanding these strategies aids in designing more effective compounds for therapeutic use .
Anticancer Activity
Antioxidant Properties
Antimicrobial Effects
Anti-Inflammatory Potential
Drug Design and Structural Variations
Novel Synthetic Strategies
properties
IUPAC Name |
N-[2-amino-2-(2-methoxyphenyl)ethyl]-1,3-benzothiazole-2-carboxamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O2S.ClH/c1-22-14-8-4-2-6-11(14)12(18)10-19-16(21)17-20-13-7-3-5-9-15(13)23-17;/h2-9,12H,10,18H2,1H3,(H,19,21);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDCCHISXUOVTDX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(CNC(=O)C2=NC3=CC=CC=C3S2)N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18ClN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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